4-(3-ethoxy-4-hydroxyphenyl)-N-(4-fluorophenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-(3-ethoxy-4-hydroxyphenyl)-N-(4-fluorophenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide is a useful research compound. Its molecular formula is C20H20FN3O4 and its molecular weight is 385.395. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Metabolism and Disposition Studies
Research on related compounds indicates significant advancements in understanding the metabolism and disposition of potent inhibitors, such as those targeting HIV integrase. These studies, employing techniques like 19F-NMR spectroscopy, unravel the metabolic pathways and excretion patterns of related compounds, shedding light on their biotransformation and elimination mechanisms. Such insights are critical for optimizing the pharmacokinetic profiles of therapeutic agents (E. Monteagudo et al., 2007).
Synthetic Methodologies
Efforts to synthesize related tetrahydropyrimidine derivatives have led to the development of efficient synthetic routes, including ultrasound-accelerated reactions. These methods facilitate the production of compounds with potential antiplatelet and anticardiac activities, demonstrating the compound's relevance in cardiovascular research (N. R. Chatterjee et al., 2010).
Antimicrobial and Antiviral Activities
Investigations into novel benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines derived from visnaginone and khellinone have identified compounds with significant anti-inflammatory and analgesic properties. These findings underscore the potential of tetrahydropyrimidine derivatives in developing new anti-inflammatory agents with specific COX-2 inhibitory activities (A. Abu‐Hashem et al., 2020).
Anticancer Properties
Research into novel pyrazolo[1,5-a]pyrimidines and Schiff bases has demonstrated their cytotoxic activity against various human cancer cell lines. These findings highlight the compound's relevance in oncology, particularly in identifying new therapeutic agents capable of inhibiting cancer cell proliferation (Ashraf S. Hassan et al., 2015).
Antidiabetic Screening
The synthesis of N-substituted tetrahydropyrimidine derivatives and their evaluation for antidiabetic activity have identified compounds with significant α-amylase inhibition. This research suggests potential applications in managing diabetes by modulating enzymatic activity related to carbohydrate metabolism (J. Lalpara et al., 2021).
properties
IUPAC Name |
4-(3-ethoxy-4-hydroxyphenyl)-N-(4-fluorophenyl)-6-methyl-2-oxo-3,4-dihydro-1H-pyrimidine-5-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H20FN3O4/c1-3-28-16-10-12(4-9-15(16)25)18-17(11(2)22-20(27)24-18)19(26)23-14-7-5-13(21)6-8-14/h4-10,18,25H,3H2,1-2H3,(H,23,26)(H2,22,24,27) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
POEGDYNMIINLSU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=CC(=C1)C2C(=C(NC(=O)N2)C)C(=O)NC3=CC=C(C=C3)F)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H20FN3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
385.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.